Cas no 327021-81-8 (1-(4-Fluoro-3-methoxyphenyl)hydrazine Hydrochloride)

• Product Name: 1-(4-Fluoro-3-methoxyphenyl)hydrazine Hydrochloride
• CAS No: 327021-81-8
• MF: C₇H₁₀ClFN₂O
• MW: 192.618504047394
• MDL: MFCD14583037
• CID: 4646155
• PubChem ID: 18405711
• Update Time: 2025-05-20

1-(4-Fluoro-3-methoxyphenyl)hydrazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-fluoro-3-methoxyphenyl)hydrazine hydrochloride
• 1-(4-FLUORO-3-METHOXYPHENYL)HYDRAZINE HCL
• (4-fluoro-3-methoxyphenyl)hydrazine;hydrochloride
• (4-Fluoro-3-methoxy-phenyl)-hydrazine hydrochloride
• 4-fluoro-3-methoxyphenylhydrazine
• AB9353
• (4-Fluoro-3-methoxyphenyl)hydrazine HCl
• 1-(4-Fluoro-3-methoxyphenyl)hydrazine hydrochloride
• AKOS027252812
• (4-fluoro-3-methoxyphenyl)hydrazinehydrochloride
• SCHEMBL735826
• MFCD14583037
• AS-44963
• 327021-81-8
• DMOWKTFIFYPUQA-UHFFFAOYSA-N
• CS-0199402
• DB-145956
• 1-(4-Fluoro-3-methoxyphenyl)hydrazine Hydrochloride

• MDL： MFCD14583037
• Inchi： 1S/C7H9FN2O.ClH/c1-11-7-4-5(10-9)2-3-6(7)8;/h2-4,10H,9H2,1H3;1H
• InChI Key： DMOWKTFIFYPUQA-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1OC)NN

Computed Properties

• Exact Mass: 192.0465688g/mol
• Monoisotopic Mass: 192.0465688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3

Additional information on 1-(4-Fluoro-3-methoxyphenyl)hydrazine Hydrochloride

1-(4-Fluoro-3-methoxyphenyl)hydrazine Hydrochloride: A Comprehensive Overview

The compound 1-(4-Fluoro-3-methoxyphenyl)hydrazine Hydrochloride, with the CAS number 327021-81-8, is a highly specialized chemical entity that has garnered significant attention in various scientific domains. This compound is characterized by its unique structure, which combines a hydrazine group with a fluorinated and methoxylated aromatic ring. The presence of both fluorine and methoxy groups on the phenyl ring introduces intriguing electronic and steric properties, making it a valuable substrate for diverse applications in organic synthesis, pharmacology, and materials science.

Recent advancements in synthetic chemistry have enabled the precise control of the synthesis of 1-(4-Fluoro-3-methoxyphenyl)hydrazine Hydrochloride. Researchers have explored various methodologies to optimize the reaction conditions, ensuring high yields and purity. For instance, studies have demonstrated that the use of microwave-assisted synthesis can significantly accelerate the formation of this compound while maintaining its structural integrity. Such innovations underscore the importance of this compound as a versatile building block in modern organic chemistry.

In the field of pharmacology, 1-(4-Fluoro-3-methoxyphenyl)hydrazine Hydrochloride has shown promising potential as a lead compound for drug discovery. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively investigated. Recent research highlights its role in modulating cellular signaling pathways, particularly those involved in inflammatory responses and cancer progression. For example, studies have revealed that this compound exhibits anti-inflammatory properties by inhibiting key enzymes like cyclooxygenase (COX), which are central to inflammation-mediated diseases.

Beyond pharmacology, this compound has found applications in materials science, where its unique electronic properties make it an attractive candidate for organic electronics. The fluorinated aromatic ring contributes to enhanced stability and electron transport characteristics, making it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Recent breakthroughs in this area have demonstrated improved device performance when incorporating 1-(4-Fluoro-3-methoxyphenyl)hydrazine Hydrochloride, paving the way for its integration into next-generation electronic materials.

The synthesis of 1-(4-Fluoro-3-methoxyphenyl)hydrazine Hydrochloride typically involves a multi-step process that begins with the preparation of the aromatic precursor. The introduction of the hydrazine group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions optimized for scalability and efficiency. The hydrochloride salt form is often preferred due to its superior solubility properties, which facilitate its use in subsequent reactions or formulations.

In terms of stability and storage, this compound demonstrates moderate stability under ambient conditions but requires protection from moisture and light to prevent degradation. Its chemical reactivity makes it an ideal candidate for further functionalization, enabling chemists to explore its potential in diverse chemical transformations. For instance, recent studies have utilized this compound as a starting material for constructing bioactive molecules with complex architectures.

The growing interest in 1-(4-Fluoro-3-methoxyphenyl)hydrazine Hydrochloride is also driven by its role as a chiral auxiliary in asymmetric synthesis. Its ability to induce enantioselectivity in key reactions has been leveraged to construct enantiomerically enriched compounds with high precision. This application highlights its versatility across different branches of chemistry and its potential to contribute to advancements in drug development and materials innovation.

In conclusion, 1-(4-Fluoro-3-methoxyphenyl)hydrazine Hydrochloride, CAS No: 327021-81-8, stands as a testament to the ingenuity of modern chemical research. Its unique structure, coupled with its diverse applications across pharmacology, materials science, and organic synthesis, positions it as a pivotal compound in contemporary scientific exploration. As research continues to uncover new facets of its potential, this compound is poised to play an increasingly significant role in advancing both academic and industrial endeavors.